Cas no 1065184-36-2 (4-((4-Bromofuran-2-yl)methyl)morpholine)

• Product Name: 4-((4-Bromofuran-2-yl)methyl)morpholine
• CAS No: 1065184-36-2
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 2114113
• Update Time: 2025-10-28

4-((4-Bromofuran-2-yl)methyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[(4-bromo-2-furanyl)methyl]Morpholine
• HRBAUSWUXLYOLF-UHFFFAOYSA-N
• 4-((4-Bromofuran-2-yl)methyl)morpholine

• Inchi： 1S/C9H12BrNO2/c10-8-5-9(13-7-8)6-11-1-3-12-4-2-11/h5,7H,1-4,6H2
• InChI Key： HRBAUSWUXLYOLF-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)CN1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Topological Polar Surface Area: 25.6

Additional information on 4-((4-Bromofuran-2-yl)methyl)morpholine

Comprehensive Overview of 4-((4-Bromofuran-2-yl)methyl)morpholine (CAS No. 1065184-36-2)

4-((4-Bromofuran-2-yl)methyl)morpholine (CAS No. 1065184-36-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromofuran and morpholine moieties, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, combining a furan ring with a morpholine group, makes it a valuable building block for drug discovery and material science applications.

The growing interest in heterocyclic compounds like 4-((4-Bromofuran-2-yl)methyl)morpholine stems from their potential in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are increasingly exploring its derivatives for their bioactive properties, particularly in the development of novel antifungal and antibacterial agents. This aligns with the global demand for innovative solutions to combat emerging pathogens and crop diseases.

From a synthetic chemistry perspective, CAS No. 1065184-36-2 offers intriguing possibilities due to its electrophilic bromine substituent, which facilitates further functionalization. The compound's morpholine component enhances its solubility and bioavailability, making it a preferred choice for medicinal chemistry projects. Recent studies highlight its utility in cross-coupling reactions, a hot topic in green chemistry and catalytic process optimization.

The pharmaceutical industry particularly values 4-((4-Bromofuran-2-yl)methyl)morpholine for its potential in central nervous system (CNS) drug development. The morpholine ring's ability to improve blood-brain barrier penetration has sparked investigations into its use for neurodegenerative disease treatments. This connection to brain health research addresses current public health priorities and frequent search queries about cognitive enhancement and neuroprotection.

In material science applications, this compound's aromatic bromine functionality enables its incorporation into advanced polymeric materials and electronic components. The growing field of organic electronics has shown particular interest in such brominated furan derivatives for their potential in creating more efficient organic light-emitting diodes (OLEDs) and photovoltaic devices.

Quality control and analytical characterization of 4-((4-Bromofuran-2-yl)methyl)morpholine typically involve advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for research and industrial applications. The analytical data frequently requested by researchers includes its melting point, solubility profile, and stability under various conditions.

Environmental and safety considerations for handling CAS No. 1065184-36-2 follow standard laboratory protocols for brominated organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation systems are recommended during manipulation. These precautions align with the increasing emphasis on laboratory safety standards and responsible chemical management in research institutions worldwide.

The commercial availability of 4-((4-Bromofuran-2-yl)methyl)morpholine has expanded significantly to meet rising demand from academic and industrial researchers. Suppliers typically offer the compound in various quantities, from milligram-scale for exploratory research to kilogram quantities for process development. Current market trends show growing interest in custom synthesis services for specialized derivatives of this versatile intermediate.

Future research directions for this compound likely include exploration of its catalytic applications and potential in bioconjugation chemistry. The compound's unique structure positions it well for innovations in click chemistry and biocompatible material development. These applications resonate with current scientific priorities in targeted drug delivery and theranostic approaches.

In conclusion, 4-((4-Bromofuran-2-yl)methyl)morpholine (CAS No. 1065184-36-2) represents an important tool for modern chemical research with diverse applications across multiple scientific disciplines. Its combination of furan and morpholine functionalities offers unique opportunities for innovation in pharmaceuticals, materials science, and beyond. As research continues to uncover new applications, this compound is poised to remain at the forefront of specialty chemical development.